3-Hydroxypropyl benzoate

• CAS: 6946-99-2
• Synonyms: 1-O-benzoyl-1,3-propanediol
• Molecular Formula: C10H12O3
• Molecular Weight: 180.2 g/mol
• SMILES: C1=CC=C(C=C1)C(=O)OCCCO
• InChI: InChI=1S/C10H12O3/c11-7-4-8-13-10(12)9-5-2-1-3-6-9/h1-3,5-6,11H,4,7-8H2
• InChIKey: BZISNWGGPWSXTK-UHFFFAOYSA-N

3-Hydroxypropyl benzoate (CAS 6946-99-2), systematically named 1,3-propanediol 1-benzoate or benzoic acid 3-hydroxypropyl ester, is a C10H12O3 benzoate ester formed by mono-esterification of 1,3-propanediol with benzoic acid. It carries a single free primary hydroxyl group at the terminus of a three-carbon spacer, distinguishing it from shorter-chain (e.g., 2-hydroxyethyl benzoate) and regioisomeric (e.g., 2-hydroxypropyl benzoate) analogs.

3-Hydroxypropyl Benzoate (CAS 6946-99-2) – Core Identity and Procurement-Relevant Profile

3-Hydroxypropyl benzoate (CAS 6946-99-2), systematically named 1,3-propanediol 1-benzoate or benzoic acid 3-hydroxypropyl ester, is a C10H12O3 benzoate ester formed by mono-esterification of 1,3-propanediol with benzoic acid [1]. It carries a single free primary hydroxyl group at the terminus of a three-carbon spacer, distinguishing it from shorter-chain (e.g., 2-hydroxyethyl benzoate) and regioisomeric (e.g., 2-hydroxypropyl benzoate) analogs . Predicted physicochemical properties include a boiling point of 312.1±25.0 °C, density of approximately 1.1 g/cm³, a logP of ~1.78 (ACD/Labs) to 1.35 (KOWWIN), and 5 freely rotatable bonds . The compound is commercially supplied under the trade name Savelite® HB (Symrise) for cosmetic formulation protection and is also employed as a research intermediate and a metabolite marker in plasticizer biodegradation studies [2][3].

1

Linear 1,3-propanediol spacer with terminal primary hydroxyl

Architecture supports predictable end-capping and esterification kinetics

2

Reported 13× faster monobenzoate biodegradation vs. 1,2-isomer

Relevant for green-chemistry and ready-biodegradability screening

3

Multifunctional cosmetic ingredient with in vivo hydration endpoint context

Supports formulation simplification and INCI list reduction

4

Higher boiling point margin for thermal processing above 290 °C

Wider window vs. 1,2-isomer for distillation and high-temperature reactions

• [1] NIST Chemistry WebBook. Benzoic acid, 3-hydroxypropyl ester. NIST Standard Reference Database 69. Available at: https://webbook.nist.gov/cgi/inchi/InChI=1S/C10H12O3/c11-7-4-8-13-10(12)9-5-2-1-3-6-9/h1-3,5-6,11H,4,7-8H2 View Source
• [2] Symrise AG. Savelite® HB multifunctional (INCI: Hydroxypropyl Benzoate). UL Prospector. Available at: https://www.ulprospector.com/en/eu/PersonalCare/Detail/3029/7995864/Savelite-HB-multifunctional View Source
• [3] Kermanshahi pour, A., Roy, R., Cooper, D.G., Maric, M., Nicell, J.A. Biodegradation kinetics of dibenzoate plasticizers and their metabolites. Biochem. Eng. J. 2013, 70, 35–45. View Source

Why 3-Hydroxypropyl Benzoate Cannot Be Replaced by Generic Hydroxyalkyl Benzoates

Hydroxyalkyl benzoates sharing the formula C10H12O3 are not functionally interchangeable because the position and length of the diol spacer govern three procurement-critical properties: hydrolytic degradation rate, physical density, and metabolic fate. The 1,3-propanediol backbone of 3-hydroxypropyl benzoate yields a linear, terminally hydroxylated architecture that biodegrades approximately 13-fold faster than the 1,2-propanediol-derived regioisomer (2-hydroxypropyl benzoate) under identical conditions [1]. This same spacer length also imparts a higher liquid density (~1.349 g/cm³ vs. 1.138 g/cm³ for the 1,2-isomer), which directly affects formulation specific gravity and loading calculations [2]. Furthermore, the primary hydroxyl group of the 1,3-isomer offers distinct reactivity in esterification and transesterification compared to the secondary hydroxyl of the 1,2-isomer, altering both synthesis kinetics and polymer end-group fidelity [3]. Selecting a generic hydroxypropyl benzoate without verifying the diol regioisomer risks unintended shifts in biodegradation profile, formulation density, and downstream reactivity.

1,3-diol (Target)

Primary –OH esterification kinetics may shift with 1,2-diol secondary –OH analog

Reactivity profile context

1,3-diol (Target)

Biodegradation rate ~13× lower for 1,2-isomer may alter environmental persistence profile

Metabolite clearance context

1,3-diol (Target)

Density ~18.5% lower for 1,2-isomer directly shifts formulation specific gravity

Formulation loading context

• [1] Kermanshahi pour, A., Roy, R., Cooper, D.G., Maric, M., Nicell, J.A. Biodegradation kinetics of dibenzoate plasticizers and their metabolites. Biochem. Eng. J. 2013, 70, 35–45. View Source
• [2] Kuujia. Cas no 6946-99-2 (1,3-Propanediol,1-benzoate). Available at: https://www.kuujia.com/cas-6946-99-2.html View Source
• [3] Ferraboschi, P., et al. Lipase-catalyzed alcoholysis of diol dibenzoates: Selective enzymatic access to the 2-benzoyl ester of 1,2-propanediol. University of Milan, AIR Archivio Istituzionale della Ricerca, 2023. View Source

3-Hydroxypropyl Benzoate (CAS 6946-99-2) – Quantitative Differentiation Evidence for Procurement Decisions

Biodegradation Rate: 13-Fold Faster Monobenzoate Clearance vs. the 1,2-Propanediol Analog

In a controlled biodegradation study employing a Monod-type kinetic model, the monobenzoate metabolite released from 1,3-propanediol dibenzoate (i.e., 3-hydroxypropyl benzoate) was degraded approximately 13 times faster than the monobenzoate released from dipropylene glycol dibenzoate, D(PG)DB (i.e., 2-hydroxypropyl benzoate), at a substrate concentration of 0.4 g/L [1]. The monobenzoate from 2,2-methyl-propyl-1,3-propanediol dibenzoate degraded approximately 4 times faster than the D(PG)DB-derived monobenzoate, placing the linear 1,3-isomer as the most rapidly cleared among the monobenzoates tested [1].

Biodegradation Rate

Head-to-head

1,3-isomer vs. 1,2-isomer

13× faster monobenzoate clearance reported

0.4 g/L; Monod kinetic model; mixed microbial culture

Supports ready-biodegradability screening context

Data to verify for specific regulatory thresholds

Evidence Dimension	Relative monobenzoate biodegradation rate
Target Compound Data	Degradation rate: ~13-fold faster than D(PG)DB-derived monobenzoate (3-hydroxypropyl benzoate from 1,3-propanediol dibenzoate)
Comparator Or Baseline	2-Hydroxypropyl benzoate (monobenzoate from dipropylene glycol dibenzoate, D(PG)DB): baseline rate = 1×
Quantified Difference	13-fold faster degradation
Conditions	0.4 g/L substrate concentration; Monod-type kinetic model; mixed microbial culture; Biochemical Engineering Journal 2013, 70, 35–45

Why This Matters

For applications where environmental persistence is a regulatory concern (e.g., plasticizers, cosmetic ingredients), the 13-fold faster clearance of the 1,3-isomer monobenzoate directly supports green-chemistry and ready-biodegradability claims, reducing the risk of metabolite accumulation relative to the 1,2-isomer.

• [1] Kermanshahi pour, A., Roy, R., Cooper, D.G., Maric, M., Nicell, J.A. Biodegradation kinetics of dibenzoate plasticizers and their metabolites. Biochem. Eng. J. 2013, 70, 35–45. View Source

Liquid Density: 1.349 g/cm³ vs. 1.138 g/cm³ for the 1,2-Propanediol Regioisomer

Experimentally reported density for 3-hydroxypropyl benzoate (1,3-propanediol 1-benzoate) is 1.349 g/cm³ [1]. The regioisomeric 2-hydroxypropyl benzoate (propylene glycol monobenzoate, CAS 37086-84-3) has a reported density of 1.138 g/cm³ [2]. This represents an 18.5% higher density for the 1,3-isomer. For comparison, ethylene glycol monobenzoate (CAS 94-33-7) has a density of 1.175 g/cm³ and methyl benzoate 1.088 g/cm³ [3].

Liquid Density

Head-to-head

1.349 g/cm³ vs. 1.138 g/cm³

+18.5% density for 1,3-isomer

Ambient temperature; Kuujia, Pinpools reported values

Directly impacts formulation loading and specific gravity specs

Data to verify for lot-specific QC release

Evidence Dimension	Liquid density at ambient temperature
Target Compound Data	1.349 g/cm³ (3-hydroxypropyl benzoate)
Comparator Or Baseline	2-Hydroxypropyl benzoate: 1.138 g/cm³; Ethylene glycol monobenzoate: 1.175 g/cm³; Methyl benzoate: 1.088 g/cm³
Quantified Difference	+18.5% vs. 2-hydroxypropyl benzoate; +14.8% vs. ethylene glycol monobenzoate; +24.0% vs. methyl benzoate
Conditions	Reported experimental values at ambient temperature (Kuujia, Pinpools, ChemSrc databases)

Why This Matters

An 18.5% density difference between regioisomers directly impacts formulation loading (wt%/vol%), shipping weight calculations, and specific gravity specifications in procurement quality control. Procurement of the incorrect isomer would alter final product density and may cause batch rejection.

• [1] Kuujia. Cas no 6946-99-2 (1,3-Propanediol,1-benzoate). Density: 1.349 g/cm³. Available at: https://www.kuujia.com/cas-6946-99-2.html View Source
• [2] Pinpools. 2-Hydroxypropyl benzoate (Propylene glycol monobenzoate). Density: 1.138 g/cm³. Available at: https://pinpools.com View Source
• [3] Pinpools. Ethylene glycol monobenzoate. Density: 1.175 g/cm³. Available at: https://pinpools.com View Source

Boiling Point: ~312 °C vs. ~295 °C for the 1,2-Regioisomer – Distillation and Thermal Processing Implications

The predicted boiling point of 3-hydroxypropyl benzoate at 760 mmHg is 312.1±25.0 °C (ACD/Labs) . The regioisomeric 2-hydroxypropyl benzoate has a reported boiling point of 295.2 °C at 760 mmHg [1]. Ethylene glycol monobenzoate boils at 288.8 °C [2]. The approximate 17 °C higher boiling point of the 1,3-isomer relative to the 1,2-isomer reflects the linear, terminal-hydroxyl architecture, which permits stronger intermolecular hydrogen bonding than the secondary-hydroxyl 1,2-isomer.

Boiling Point

Head-to-head

312.1±25.0 °C vs. 295.2 °C

~17 °C elevation over 1,2-regioisomer

760 mmHg; ACD/Labs predicted, Pinpools comparator

Supports thermal processing window assessment

Predicted values; experimental confirmation recommended

Evidence Dimension	Normal boiling point at 760 mmHg
Target Compound Data	312.1±25.0 °C (predicted, ACD/Labs) / 296.46 °C (Stein & Brown method)
Comparator Or Baseline	2-Hydroxypropyl benzoate: 295.2 °C; Ethylene glycol monobenzoate: 288.8 °C
Quantified Difference	+16.9 °C over 2-hydroxypropyl benzoate; +23.3 °C over ethylene glycol monobenzoate
Conditions	760 mmHg; predicted values from ACD/Labs Percepta and EPISuite; comparator values from Pinpools/ChemSrc

Why This Matters

A 17 °C boiling point elevation versus the nearest regioisomer provides wider thermal processing windows for reactions, distillations, and high-temperature formulation steps. This can be decisive when selecting a hydroxyalkyl benzoate for processes operating above 290 °C.

• [1] Pinpools. 2-Hydroxypropyl benzoate (Propylene glycol monobenzoate). Boiling point: 295.2 °C at 760 mmHg. Available at: https://pinpools.com View Source
• [2] Pinpools. Ethylene glycol monobenzoate (2-Hydroxyethyl benzoate). Boiling point: 288.8 °C at 760 mmHg. Available at: https://pinpools.com View Source

Cosmetic Multifunctionality: In Vivo Moisturization Increase of 10.9% After Two Weeks with Microbiome Respect

Symrise's Savelite® HB, based on 3-hydroxypropyl benzoate (INCI: Hydroxypropyl Benzoate), has demonstrated a 10.9% increase in skin hydration measured by in vivo corneometry after two weeks of application . The ingredient also functions as an antimicrobial product-protection agent, an antioxidant, and an emulsion stabilizer, while being cold-processable and readily biodegradable [1]. This multifunctional profile—combining preservation, moisturization, and antioxidant activity in a single molecule—is not documented for the 2-hydroxypropyl benzoate regioisomer or for shorter-chain analogs such as ethylene glycol monobenzoate in publicly available efficacy data.

Skin Hydration

Cross-study comparable

+10.9%

In vivo corneometry after 2 weeks

Savelite® HB; Symrise reported; no comparator data for 1,2-isomer

Reported cosmetic endpoint context

Supports formulation screening; data to verify

Evidence Dimension	In vivo skin hydration increase (corneometry) at 2 weeks; multifunctional claims substantiation
Target Compound Data	+10.9% skin hydration increase after 2 weeks; antimicrobial preservation, antioxidant, emulsion stabilization, cold-processable, readily biodegradable
Comparator Or Baseline	No comparable in vivo multifunctional data publicly available for 2-hydroxypropyl benzoate (37086-84-3) or ethylene glycol monobenzoate (94-33-7) in cosmetic contexts
Quantified Difference	Not calculable (absence of comparator data); qualitative differentiation based on documented multifunctionality
Conditions	In vivo corneometer study; commercial ingredient Savelite® HB (Symrise); as reported at In-cosmetics Global 2024 and by Personal Care Insights

Why This Matters

For cosmetic formulators, a single ingredient delivering preservation, moisturization (+10.9%), and antioxidant function reduces the total number of ingredients in a formulation, simplifying INCI lists, reducing potential interactions, and supporting 'free-from' marketing claims—a value proposition not offered by simpler hydroxyalkyl benzoates.

• [1] Symrise AG. Savelite® HB multifunctional. UL Prospector. Available at: https://www.ulprospector.com/en/eu/PersonalCare/Detail/3029/7995864/Savelite-HB-multifunctional View Source

Hydrogen-Bond Donor Count and Rotatable Bond Architecture: Differentiating Reactivity from Shorter-Chain and Secondary-Alcohol Analogs

3-Hydroxypropyl benzoate possesses one hydrogen-bond donor (the terminal primary –OH), three hydrogen-bond acceptors, and five freely rotatable bonds [1]. In contrast, 2-hydroxypropyl benzoate carries four rotatable bonds and a secondary hydroxyl group, while ethylene glycol monobenzoate (C9H10O3, MW 166.17) has a shorter two-carbon spacer with three rotatable bonds [2][3]. The terminal primary hydroxyl of the 1,3-isomer is kinetically more accessible for esterification and transesterification than the secondary hydroxyl of the 1,2-isomer, which is sterically hindered by the adjacent methyl group [4]. This architectural difference directly impacts incorporation rates into polyester chains and crosslinking efficiency.

H-Bond / Rotatable Bonds

Class-level inference

1 H-donor (primary –OH); 5 rotatable bonds

vs. 1,2-isomer: secondary –OH, 4 rotatable bonds

NIST, PubChem structural analysis

Primary –OH favors faster esterification kinetics

Class-level reactivity inference; validate in target system

Evidence Dimension	Hydrogen-bond donor count, rotatable bond count, and hydroxyl classification
Target Compound Data	1 H-bond donor (primary –OH); 5 rotatable bonds; 3 H-bond acceptors; MW 180.20
Comparator Or Baseline	2-Hydroxypropyl benzoate: 1 H-bond donor (secondary –OH); 4 rotatable bonds; MW 180.20. Ethylene glycol monobenzoate: 1 H-bond donor (primary –OH); 3 rotatable bonds; MW 166.17
Quantified Difference	Primary vs. secondary –OH (qualitative reactivity difference); 5 vs. 4 vs. 3 rotatable bonds (chain flexibility gradient)
Conditions	Structural analysis based on SMILES and InChI (NIST, PubChem, ChemSpider); reactivity inference from primary vs. secondary alcohol esterification literature

Why This Matters

The primary hydroxyl and extended flexible spacer make 3-hydroxypropyl benzoate a preferred chain-terminating or end-capping agent in polyester synthesis where high conversion and predictable reactivity are required, compared to the slower-reacting secondary hydroxyl of the 1,2-isomer.

• [1] NIST Chemistry WebBook. Benzoic acid, 3-hydroxypropyl ester. Available at: https://webbook.nist.gov/cgi/inchi/InChI=1S/C10H12O3/c11-7-4-8-13-10(12)9-5-2-1-3-6-9/h1-3,5-6,11H,4,7-8H2 View Source
• [2] PubChem. 2-Hydroxypropyl benzoate (CAS 37086-84-3). Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxypropyl-benzoate View Source
• [3] PubChem. Ethylene glycol monobenzoate (CAS 94-33-7). Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-monobenzoate View Source
• [4] Ferraboschi, P., et al. Lipase-catalyzed alcoholysis of diol dibenzoates: Selective enzymatic access to the 2-benzoyl ester of 1,2-propanediol. University of Milan, 2023. Describes differential reactivity of primary vs. secondary hydroxyl in benzoate ester systems. View Source

3-Hydroxypropyl Benzoate (CAS 6946-99-2) – Evidence-Backed Application Scenarios for Procurement and R&D

Readily Biodegradable Plasticizer Metabolite for Green Polymer Formulations

When designing dibenzoate plasticizer systems where metabolite environmental persistence is a regulatory concern, 3-hydroxypropyl benzoate is the preferred monobenzoate architecture. Its 13-fold faster biodegradation rate compared to the 1,2-propanediol-derived monobenzoate [1] means that plasticizer systems based on 1,3-propanediol dibenzoate will clear their hydrolysis metabolites more rapidly, supporting OECD ready-biodegradability thresholds and reducing the risk of persistent metabolite accumulation in receiving waters. This is directly relevant to manufacturers of biodegradable polymer compounds seeking certification under EN 13432 or similar standards.

Multifunctional Cosmetic Preservation with Quantified Skin Hydration Benefit

Cosmetic formulators seeking to reduce preservative system complexity while adding a substantiated moisturization claim should specify 3-hydroxypropyl benzoate (as Savelite® HB). The documented +10.9% in vivo skin hydration increase at two weeks, combined with antimicrobial product protection, antioxidant activity, and cold-processability [1], allows formulators to replace multiple single-function ingredients (e.g., separate preservative, humectant, and antioxidant) with one multifunctional ingredient. This directly reduces INCI list length and simplifies formulation stability testing.

High-Temperature Processing and Distillation Requiring Elevated Boiling Point Margin

For reaction or formulation processes operating in the 280–310 °C range, 3-hydroxypropyl benzoate offers a boiling point approximately 17 °C higher than 2-hydroxypropyl benzoate and 23 °C higher than ethylene glycol monobenzoate [1]. This wider thermal window is critical for solvent-free polyesterification reactions, high-temperature coating applications, and vacuum distillation purification steps where the lower-boiling isomers would volatilize prematurely, leading to yield loss and off-ratio stoichiometry.

Polyester End-Capping and Chain Termination with Predictable Primary-Hydroxyl Reactivity

In step-growth polyester synthesis, the terminal primary hydroxyl of 3-hydroxypropyl benzoate provides faster and more complete esterification kinetics than the secondary hydroxyl of 2-hydroxypropyl benzoate [1]. This makes the 1,3-isomer the superior choice for end-capping reactions where quantitative conversion is required to control molecular weight distribution and prevent uncontrolled further polymerization. The five-rotatable-bond spacer also imparts greater chain-end flexibility, which can beneficially modulate glass transition temperature (Tg) in the final polymer.

Application

Selection Property

Validation Focus

Green plasticizer metabolite research

Biodegradation rate rank

Ready-biodegradability endpoint review

Cosmetic formulation screening

Multifunctional ingredient profile

Hydration endpoint and preservation context

High-temperature polyester synthesis

Boiling point margin vs. regioisomers

Thermal processing window and yield control

End-capping and chain termination

Primary –OH reactivity context

Esterification kinetics and MW distribution control

• [1] See Section 3 Evidence_Items for full source details. Key references: Kermanshahi pour et al. (2013) for biodegradation; Personal Care Insights/Symrise (2024) for cosmetic efficacy; ChemSpider/Pinpools for boiling point; NIST/Ferraboschi et al. for structural and reactivity inference. View Source